Cas no 40681-61-6 (Benzene-1,2,3,4,5,6-14C6,bromo-)

Benzene-1,2,3,4,5,6-14C6,bromo- structure
40681-61-6 structure
Product Name:Benzene-1,2,3,4,5,6-14C6,bromo-
CAS No:40681-61-6
MF:C6H5Br
MW:157.007900953293
CID:327072
Update Time:2026-05-14

Benzene-1,2,3,4,5,6-14C6,bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,3,4,5,6-14C6,bromo-
    • BROMOBENZENE 14C(U)
    • (14C)-Bromobenzene
    • [1-13C]bromoacetic acid
    • [U-(14)C]bromobenzene
    • [U-14C]-bromobenzene
    • < 1-(13)C> Bromessigsaeure
    • < 1-13C> -bromoacetic acid
    • 279331_ALDRICH
    • 2-bromo< 1-(13)C> acetic acid
    • 2-bromo< 1-13C> acetic acid
    • bromo[1-13C]acetic acid
    • bromo-[14C]benzene
    • bromoacetic acid-< 1-13C>
    • Bromoacetic acid-1-13C
    • Inchi: InChI=1S/C6H5Br/c7-6-4-2-1-3-5-6/h1-5H/i1+2,2+2,3+2,4+2,5+2,6+2
    • InChI Key: QARVLSVVCXYDNA-YROCTSJKSA-N
    • SMILES: Br[14C]1[14CH]=[14CH][14CH]=[14CH][14CH]=1

Computed Properties

  • Exact Mass: 167.977
  • Monoisotopic Mass: 167.977
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0A^2

Benzene-1,2,3,4,5,6-14C6,bromo- Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 10-38-51/53
  • Safety Instruction: 61
  • Hazardous Material Identification: Xn R N
  • Storage Condition:2-8°C
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